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Compound of Interest

Compound Name: 1-(2-Methoxypropoxy)-2-propanol

Cat. No.: B122039

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-(2-
Methoxypropoxy)-2-propanol, a propylene glycol ether, in various cleaning formulations. Due
to the limited availability of specific performance data for 1-(2-Methoxypropoxy)-2-propanol,
performance characteristics of the closely related and widely used Dipropylene Glycol Methyl
Ether (DPM) are included as a representative proxy.

Introduction

1-(2-Methoxypropoxy)-2-propanol is a colorless liquid with a mild, ether-like odor, belonging
to the family of propylene glycol ethers.[1] Its chemical structure, featuring both ether and
alcohol functional groups, imparts a unique combination of hydrophilic and lipophilic properties.
This dual nature makes it an effective solvent for a wide range of substances, including
greases, oils, resins, and various polar and non-polar materials, rendering it a valuable
component in cleaning formulations.[2][3] It is completely miscible with water and a number of
organic solvents.[2][4]

Physicochemical Properties

A summary of the key physicochemical properties of 1-(2-Methoxypropoxy)-2-propanol is
presented in Table 1. These properties are crucial in determining its suitability for specific
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cleaning applications.

Property

Value

Reference

Chemical Name

1-(2-methoxypropoxy)propan-

[5]

2-ol
CAS Number 13429-07-7 [5]
Molecular Formula C7H1603 [5]
Molecular Weight 148.20 g/mol [5]1[6]
Appearance Colorless liquid [1]
Odor Mild, ether-like [1]
Boiling Point 203.3 °C at 760 mmHg [5]
Flash Point 76.7 °C [5]
Density 0.955 g/mL [5]

Vapor Pressure

0.0678 mmHg at 25°C

[5]

Water Solubility

Miscible

[2]

Refractive Index

1.422

[5]

Performance Characteristics in Cleaning
Formulations (with DPM as a proxy)

As a representative propylene glycol ether, DPM exhibits performance characteristics that are

highly relevant to the application of 1-(2-Methoxypropoxy)-2-propanol in cleaning

formulations. These are summarized in Table 2.
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Performance
Characteristic

Description

Reference

Solvency Power

Excellent solvency for a wide
variety of resins including
acrylic, epoxies, alkyds,
polyesters, nitrocellulose, and
polyurethanes. Effectively
dissolves oils, greases, and

other contaminants.

(21141071

Evaporation Rate

Moderate to slow evaporation
rate, which allows for longer
contact time with the soil,
enhancing cleaning
performance, especially for

soaking applications.

[1]3]

Surface Tension Reduction

Efficiently reduces the surface
tension of cleaning
formulations, which improves
wetting of surfaces and

penetration into soils.

[3]4]

Coupling Agent

Acts as an excellent coupling
agent, helping to create stable
and homogeneous mixtures of
otherwise immiscible
components in a formulation,
such as water and organic

solvents.

(31418l

Possesses a low, mild odor,

which is advantageous for

Low Odor formulating consumer and [31[7]
industrial cleaners used in
enclosed spaces.

Low Toxicity Generally exhibits low toxicity, [2][4]

making it a safer alternative to
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some harsher industrial

solvents.

Applications in Cleaning Formulations

The versatile properties of 1-(2-Methoxypropoxy)-2-propanol make it suitable for a variety of
cleaning applications:

Household Cleaners: Its good solvency, low odor, and water miscibility make it an effective
ingredient in all-purpose cleaners, floor cleaners, and wax strippers.[3]

 Industrial & Institutional Cleaners: Used in heavy-duty degreasers, paint and graffiti
removers, and metal cleaners due to its strong ability to dissolve tough residues like
hardened paint, coatings, and foam.[1][9]

o Electronics Cleaning: Can be employed for cleaning printed circuit boards and removing flux
residues.[1]

e Precision Cleaning: In the drug development and manufacturing sector, its properties are
beneficial for cleaning laboratory equipment and surfaces where residue-free results are
critical.

Experimental Protocol for Evaluating Cleaning
Efficacy

This protocol provides a general framework for evaluating the cleaning performance of a
formulation containing 1-(2-Methoxypropoxy)-2-propanol. It is based on principles from
established standards such as ASTM D4488 for testing cleaning performance.[10]

Objective: To quantify the soil removal efficacy of a cleaning formulation containing 1-(2-
Methoxypropoxy)-2-propanol from a standardized soiled substrate.

Materials:
o Substrate: Standardized panels (e.g., stainless steel, vinyl composite tile).

» Soil: A standardized soil mixture (e.g., a mixture of oils, grease, and particulate matter).
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e Cleaning Formulation: A test formulation containing a known concentration of 1-(2-
Methoxypropoxy)-2-propanol.

» Reference Cleaner: A standard or commercially available cleaner for comparison.

o Cleaning Apparatus: A straight-line washability apparatus or a similar automated cleaning
device to ensure reproducibility.

» Evaluation Equipment: A colorimeter or spectrophotometer to measure the change in surface
reflectance or a high-resolution camera for visual assessment.

Procedure:
o Substrate Preparation: Pre-clean the substrate panels to ensure a uniform surface.

o Soiling: Apply the standardized soil mixture uniformly to the substrate panels. Allow the soil
to age for a specified period to ensure it is set.

e Cleaning:
o Mount a soiled panel in the cleaning apparatus.
o Apply a specified amount of the test cleaning formulation to the cleaning sponge or cloth.
o Run the cleaning apparatus for a set number of cycles.
o Rinse the panel with deionized water and allow it to air dry.
o Evaluation:
o Measure the reflectance of the cleaned panel using a colorimeter at multiple points.

o Calculate the percentage of soil removal based on the reflectance values of the unsoiled,
soiled, and cleaned panels.

o Alternatively, a panel of trained evaluators can visually assess the cleaning performance
against a rating scale.
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« Data Analysis: Compare the soil removal efficiency of the test formulation with the reference
cleaner.
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Caption: Relationship between properties and cleaning functions.

Experimental Workflow for Cleaning Efficacy Evaluation
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Caption: Workflow for evaluating cleaning efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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